2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-cyclohexyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H23N5OS/c1-12-7-5-6-10-14(12)19-15(23)11-24-17-21-20-16(22(17)18)13-8-3-2-4-9-13/h5-7,10,13H,2-4,8-9,11,18H2,1H3,(H,19,23)
• InChI Key: VREREKVUBPGEEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)C3CCCCC3
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol

Description

“2-[(4-amino-5-cyclohexyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide” is a chemical compound with the molecular formula C10H17N5OS and a molecular weight of 255.34. It is related to the class of compounds known as triazoles.

Molecular Structure Analysis

The molecular structure of this compound includes a 1,2,4-triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. This structure is capable of binding in the biological system with a variety of enzymes and receptors.

Scientific Research Applications

Synthesis and Structural Analysis

Crystal Structure Analysis : The research on similar sulfonamide derivatives, such as the crystal structure of related compounds, provides insights into the molecular configuration, bond lengths, and angles, indicating electron delocalization and the potential for forming hydrogen-bonded dimers. These structural characteristics are crucial for understanding the compound's reactivity and biological activities (Cai et al., 2009).

Antiviral and Antimicrobial Activities

Antiviral Activity : Derivatives of the compound have been synthesized and evaluated for their antiviral activities. Some derivatives exhibited potential in reducing viral replication, highlighting the compound's relevance in the development of antiviral agents (Wujec et al., 2011).

Antimicrobial Activity : Various derivatives have also been explored for their antimicrobial properties. The synthesis and screening of these derivatives against bacterial and fungal strains suggest the compound's potential as a basis for developing new antimicrobial agents (MahyavanshiJyotindra et al., 2011).

Pharmacological Properties

Anti-inflammatory and Analgesic Activities : Investigations into pyrolin derivatives of related structures have demonstrated significant anti-exudative properties, suggesting potential applications in developing anti-inflammatory and analgesic drugs (Chalenko et al., 2019).

Antitumor Activity : The compound's framework has been used to synthesize novel derivatives with evaluated antitumor activities, revealing some compounds with promising inhibitory effects on various cell lines. This suggests potential applications in cancer research and therapy (Albratty et al., 2017).

Future Directions

Future research could focus on further investigating the biological activities of this compound and its derivatives, particularly their potential as therapeutic agents given the wide range of activities exhibited by related triazole compounds.